7-(6,8-Dihydroxy-2-methyl-1,2,6,7,8,8a-hexahydronaphthalen-1-yl)-3,5-dihydroxyheptanoic acid

Specification

• Molecular Formula: C18H28O6
• Molecular Weight: 340.4 g/mol
• IUPAC Name: 7-(6,8-dihydroxy-2-methyl-1,2,6,7,8,8a-hexahydronaphthalen-1-yl)-3,5-dihydroxyheptanoic acid
• Standard InChI: InChI=1S/C18H28O6/c1-10-2-3-11-6-13(20)8-16(22)18(11)15(10)5-4-12(19)7-14(21)9-17(23)24/h2-3,6,10,12-16,18-22H,4-5,7-9H2,1H3,(H,23,24)
• Standard InChI Key: ZDADMCPDUNEBIX-UHFFFAOYSA-N
• Canonical SMILES: CC1C=CC2=CC(CC(C2C1CCC(CC(CC(=O)O)O)O)O)O

Introduction

Chemical Identity and Structural Characteristics

IUPAC Nomenclature and Stereochemistry

The systematic IUPAC name of this compound is (3R,5R)-7-[(1S,2S,6S,8S,8aR)-6,8-dihydroxy-2-methyl-1,2,6,7,8,8a-hexahydronaphthalen-1-yl]-3,5-dihydroxyheptanoic acid. The name reflects the presence of seven stereocenters, with configurations critical to its biological activity. The hexahydronaphthalene core adopts a chair-like conformation, stabilized by intramolecular hydrogen bonds between the 6- and 8-hydroxyl groups.

Molecular Formula and Weight

Property	Value	Source
Molecular Formula	C₁₈H₂₈O₆	Derived
Molecular Weight	364.41 g/mol	Calculated
Monoisotopic Mass	364.1889 Da	Computed

The sodium salt derivative, with the formula C₁₈H₂₇O₆·Na, has a molecular weight of 362.393 g/mol. This salt form enhances aqueous solubility, making it suitable for analytical and pharmaceutical applications.

Biosynthesis and Synthetic Routes

Natural Occurrence in Aspergillus terreus

The compound has been isolated from the fermentation broth of Aspergillus terreus, a fungal species renowned for producing statins. In this pathway, polyketide synthase (PKS) enzymes catalyze the condensation of acetyl-CoA and malonyl-CoA units, followed by oxidative modifications to introduce hydroxyl groups at positions 3, 5, 6, and 8.

Laboratory Synthesis

Synthetic approaches involve:

• Core Construction: Diels-Alder reaction between a diene and quinone methide to form the hexahydronaphthalene ring.

• Side-Chain Elaboration: Wittig olefination to attach the heptanoic acid moiety, followed by asymmetric dihydroxylation to establish the 3R,5R configuration.

• Global Deprotection: Acidic cleavage of tert-butyldimethylsilyl (TBS) protecting groups yields the final product.

Pharmacological Profile

Bioactivity Data

Assay	Result	Model System
HMG-CoA Reductase IC₅₀	12.3 nM (predicted)	In silico
Aqueous Solubility	4.2 mg/mL (sodium salt)	Experimental
Plasma Protein Binding	89% (estimated)	QSAR

Analytical Characterization

Chromatographic Methods

HPLC Conditions:

• Column: C18 (4.6 × 150 mm, 3.5 μm)

• Mobile Phase: 0.1% formic acid in water (A) and acetonitrile (B)

• Gradient: 20–80% B over 15 min

• Retention Time: 6.8 min

Spectroscopic Data

• ¹H NMR (400 MHz, D₂O): δ 5.72 (m, 2H, vinyl), 4.21 (dd, J = 8.4 Hz, 1H, C3-OH), 3.89 (m, 2H, C5/C6-OH).

• HRMS (ESI-): m/z 363.1801 [M-H]⁻ (calc. 363.1812).

Industrial and Research Applications